Cas no 88426-14-6 (1(3H)-Isobenzofuranone, 3-ethynyl-7-methoxy-)

• Product Name: 1(3H)-Isobenzofuranone, 3-ethynyl-7-methoxy-
• CAS No: 88426-14-6
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 633277
• PubChem ID: 13379882
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-ethynyl-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-ethynyl-7-methoxy-
• 3-ethynyl-7-methoxy-3H-2-benzofuran-1-one
• 3-Ethynyl-7-methoxy-2-benzofuran-1(3H)-one
• DTXSID80538790
• 88426-14-6

• Inchi： 1S/C11H8O3/c1-3-8-7-5-4-6-9(13-2)10(7)11(12)14-8/h1,4-6,8H,2H3
• InChI Key： BGKVIXZKBWYLDE-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC=CC=2C1C#C)OC)=O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones